N,N'-1,2-ethanediylbis(N-methylbenzenesulfonamide)

• IUPAC Name: N-[2-[benzenesulfonyl(methyl)amino]ethyl]-N-methylbenzenesulfonamide
• InChI: InChI=1S/C16H20N2O4S2/c1-17(23(19,20)15-9-5-3-6-10-15)13-14-18(2)24(21,22)16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3
• InChI Key: VBCPWAQMSPDYEG-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN(C)S(=O)(=O)C1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H20N2O4S2
• DSSTOX Substance ID: DTXSID30308102
• Molecular Weight: 368.5 g/mol
• CAS RN: 60395-33-7

Description

N,N'-1,2-ethanediylbis(N-methylbenzenesulfonamide), commonly known as MBS, is a sulfonamide-based chemical compound that has been widely used in scientific research. MBS is a white crystalline solid that is soluble in water and organic solvents. It is used as a crosslinking reagent in the synthesis of biomolecules and as a protein modification reagent in proteomics research. MBS has also been used in the development of new pharmaceuticals and in the study of biological processes.

Mechanism of Action

MBS works by forming covalent bonds between proteins or between proteins and other biomolecules. The crosslinking of proteins can help to stabilize protein complexes and identify protein-protein interactions. MBS can also modify the function of proteins by altering their structure or activity. For example, MBS can be used to block the activity of enzymes by modifying their active sites.
Biochemical and Physiological Effects
MBS has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that MBS can inhibit the activity of enzymes, such as proteases and phosphatases. MBS has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In vivo studies have shown that MBS can reduce inflammation and improve wound healing.

Advantages and Limitations for Lab Experiments

The use of MBS in scientific research has several advantages. It is a relatively simple and inexpensive reagent that can be easily synthesized. MBS is also stable under a wide range of conditions and can be used in a variety of experimental settings. However, MBS does have some limitations. It can be toxic to cells at high concentrations and can interfere with the activity of some enzymes. In addition, the crosslinking of proteins can sometimes result in the formation of non-specific complexes, which can complicate data interpretation.

Future Directions

There are several areas of future research that could be explored using MBS. One potential direction is the development of new drugs based on MBS. For example, MBS could be used as a scaffold for the development of anti-cancer agents or anti-inflammatory drugs. Another area of research is the use of MBS in the study of protein-protein interactions and protein structure. New techniques could be developed to improve the specificity and sensitivity of MBS-based crosslinking assays. Finally, MBS could be used in the development of new proteomics technologies, such as protein labeling and imaging methods.

Scientific Research Applications

MBS has been extensively used in scientific research, particularly in the fields of biochemistry and molecular biology. It is commonly used as a crosslinking reagent to study protein-protein interactions and protein structure. MBS can also be used to modify proteins, such as by attaching fluorescent tags for imaging studies. In addition, MBS has been used in the development of new drugs, such as anti-cancer agents and anti-inflammatory drugs.